Cas no 89028-86-4 (1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-)

• Product Name: 1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-
• CAS No: 89028-86-4
• MF: C₁₃H₁₁ClN₄S
• MW: 290.771239519119
• CID: 615312
• PubChem ID: 71321591
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-
• 4-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]benzene-1,2-diamine
• 89028-86-4
• DTXSID70751395

• Inchi： 1S/C13H11ClN4S/c14-7-1-4-11-12(5-7)18-13(17-11)19-8-2-3-9(15)10(16)6-8/h1-6H,15-16H2,(H,17,18)
• InChI Key： NLIDPXKKXYHWKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)SC1=CC=C(C(=C1)N)N

Computed Properties

• Exact Mass: 290.0392952g/mol
• Monoisotopic Mass: 290.0392952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų